molecular formula C5H6F6 B8487211 1,1,1,2,3,3-Hexafluoropentane CAS No. 57915-69-2

1,1,1,2,3,3-Hexafluoropentane

Cat. No. B8487211
CAS RN: 57915-69-2
M. Wt: 180.09 g/mol
InChI Key: ZFLGZRKZAAHFBI-UHFFFAOYSA-N
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Description

1,1,1,2,3,3-Hexafluoropentane is a useful research compound. Its molecular formula is C5H6F6 and its molecular weight is 180.09 g/mol. The purity is usually 95%.
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properties

CAS RN

57915-69-2

Product Name

1,1,1,2,3,3-Hexafluoropentane

Molecular Formula

C5H6F6

Molecular Weight

180.09 g/mol

IUPAC Name

1,1,1,2,3,3-hexafluoropentane

InChI

InChI=1S/C5H6F6/c1-2-4(7,8)3(6)5(9,10)11/h3H,2H2,1H3

InChI Key

ZFLGZRKZAAHFBI-UHFFFAOYSA-N

Canonical SMILES

CCC(C(C(F)(F)F)F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

When a reaction between ethane and hexafluoropropene was carried out in a 250 ml. Hastalloy-lined autoclave at a temperature of 280° C and under an initial total pressure of 150 atmospheres, a similar yield (76% based on hexafluoropropene consumed) of 1,1,1,2,3,3-hexafluoropentane was obtained.
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